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Introduction
Dimethyl chloromalonate, with the chemical formula C₅H₇ClO₄, is a halogenated diester that

serves as a pivotal building block in organic synthesis.[1] Its unique structural features,

particularly the presence of an electrophilic chlorinated carbon flanked by two electron-

withdrawing methoxycarbonyl groups, make it a versatile reagent for the construction of a wide

array of molecular architectures. This guide provides a comprehensive overview of the core

physical properties of dimethyl chloromalonate, offering both established data and the

methodologies for their empirical verification. Understanding these properties is paramount for

its effective handling, reaction optimization, and purification in a laboratory setting.

I. Core Physicochemical Properties
The fundamental physical constants of dimethyl chloromalonate are crucial for its

identification, purification, and use in synthetic protocols. These properties are summarized in
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the table below.

Property Value Source(s)

Molecular Formula C₅H₇ClO₄ [1]

Molecular Weight 166.56 g/mol [1]

Appearance
Colorless to light yellow clear

liquid

Boiling Point
208 °C at 760 mmHg; 105-106

°C at 19 mmHg
[1][2]

Density 1.305 g/mL at 25 °C [1][2]

Refractive Index (n²⁰/D) 1.437 [1][2]

Flash Point 107 °C (224.6 °F) - closed cup [1]

CAS Number 28868-76-0 [1]

II. Experimental Determination of Physical
Properties
The following sections detail the experimental methodologies for determining the key physical

properties of dimethyl chloromalonate. These protocols are designed to be self-validating

and are grounded in established laboratory techniques.

A. Boiling Point Determination
The boiling point is a critical indicator of a liquid's purity. For dimethyl chloromalonate, which

has a relatively high boiling point at atmospheric pressure, vacuum distillation is often

employed to prevent decomposition.

Methodology: Thiele Tube Method[3][4]

Preparation: A small amount of dimethyl chloromalonate is placed in a fusion tube. A

capillary tube, sealed at one end, is inverted and placed within the fusion tube.
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Apparatus Setup: The fusion tube is attached to a thermometer, and the assembly is

immersed in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil). The

thermometer bulb and the fusion tube should be at the same level.

Heating: The Thiele tube is heated gently and uniformly.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. The temperature is noted when a rapid and continuous stream of bubbles

is observed. This is the initial boiling point.

Confirmation: The heat source is removed, and the liquid is allowed to cool. The temperature

at which the liquid just begins to enter the capillary tube is recorded. The boiling point is the

average of these two temperatures.

Apparatus Setup
Procedure

Fusion Tube with Sample
and Inverted Capillary

Thermometer

Attach
Thiele Tube with Oil
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Bubble Stream (T1) Cool Down Observe Liquid Entry
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Calculate Boiling Point
(T1+T2)/2
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Caption: Workflow for Boiling Point Determination.

B. Density Measurement
Density is a fundamental physical property that can be used to assess the purity and identity of

a liquid.

Methodology: Pycnometer Method[5][6]

Calibration: A clean, dry pycnometer (a specific volume flask) is weighed accurately (m₁).
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Water Measurement: The pycnometer is filled with deionized water of a known temperature,

and the excess is wiped off. The filled pycnometer is weighed (m₂). The volume of the

pycnometer (V) is calculated using the density of water at that temperature.

Sample Measurement: The pycnometer is dried thoroughly and filled with dimethyl
chloromalonate. It is then weighed again (m₃).

Calculation: The density of dimethyl chloromalonate (ρ) is calculated using the formula: ρ =

(m₃ - m₁) / V.

Density Measurement Workflow

Weigh Empty Pycnometer (m1) Fill with Water & Weigh (m2) Calculate Pycnometer Volume (V) Dry Pycnometer Fill with Sample & Weigh (m3) Calculate Density
ρ = (m3 - m1) / V

Click to download full resolution via product page

Caption: Workflow for Density Measurement.

C. Refractive Index Measurement
The refractive index is a dimensionless number that describes how light propagates through a

substance. It is a highly sensitive property and is useful for identifying and assessing the purity

of liquid samples.

Methodology: Abbe Refractometer[7][8]

Calibration: The refractometer is calibrated using a standard liquid with a known refractive

index (e.g., distilled water).

Sample Application: A few drops of dimethyl chloromalonate are placed on the prism of the

Abbe refractometer.

Measurement: The prism is closed, and the light source is adjusted. The adjustment knob is

turned until the boundary line between the light and dark fields is sharp and centered in the

crosshairs of the eyepiece.
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Reading: The refractive index is read directly from the instrument's scale. The temperature

should also be recorded, as the refractive index is temperature-dependent.

Refractive Index Measurement Workflow

Calibrate Refractometer Apply Sample to Prism Adjust for Sharp Boundary Read Refractive Index & Temperature

Click to download full resolution via product page

Caption: Workflow for Refractive Index Measurement.

D. Solubility Profile
Understanding the solubility of dimethyl chloromalonate is essential for choosing appropriate

solvents for reactions, extractions, and chromatography.

Methodology: Qualitative Solubility Testing[2][9]

Solvent Selection: A range of solvents with varying polarities should be tested, including

water, diethyl ether, ethanol, acetone, toluene, and hexane.

Procedure: Approximately 0.1 mL of dimethyl chloromalonate is added to 2 mL of the

solvent in a test tube.

Observation: The mixture is agitated, and the solubility is observed. The compound is

classified as soluble, partially soluble, or insoluble. Given its structure, dimethyl
chloromalonate is expected to be soluble in most common organic solvents but have

limited solubility in water.

III. Spectroscopic Properties
Spectroscopic data provides invaluable information about the molecular structure of dimethyl
chloromalonate.

A. ¹H Nuclear Magnetic Resonance (NMR) Spectroscopy
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The ¹H NMR spectrum of dimethyl chloromalonate is expected to be relatively simple.

Methine Proton (-CH(Cl)-): A singlet is anticipated for the proton attached to the chlorinated

carbon. Due to the electron-withdrawing effects of the chlorine atom and the two adjacent

carbonyl groups, this proton will be significantly deshielded, and its chemical shift is

expected to be in the range of 4.5-5.5 ppm.

Methyl Protons (-OCH₃): The six protons of the two equivalent methyl ester groups will

appear as a single, sharp singlet. Their chemical shift is expected to be in the typical range

for methyl esters, around 3.8 ppm.

B. ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹³C NMR spectrum will provide further confirmation of the carbon framework.

Carbonyl Carbons (C=O): The two equivalent carbonyl carbons of the ester groups are

expected to resonate in the downfield region, typically around 165-170 ppm.

Methine Carbon (-CH(Cl)-): The carbon atom bonded to the chlorine will be significantly

deshielded and is expected to appear in the range of 60-70 ppm.

Methyl Carbons (-OCH₃): The two equivalent methyl carbons of the ester groups will appear

in the upfield region, typically around 50-55 ppm.

C. Infrared (IR) Spectroscopy
The IR spectrum is useful for identifying the key functional groups present in dimethyl
chloromalonate.

C=O Stretch: A strong, sharp absorption band is expected in the region of 1740-1760 cm⁻¹,

characteristic of the carbonyl groups in an ester. The presence of the electron-withdrawing

chlorine atom on the α-carbon may shift this band to a slightly higher frequency compared to

a non-halogenated malonate.

C-O Stretch: Strong absorption bands corresponding to the C-O single bond stretching of the

ester groups are expected in the region of 1100-1300 cm⁻¹.
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C-H Stretch: Aliphatic C-H stretching vibrations from the methyl and methine groups will

appear in the region of 2900-3000 cm⁻¹.

C-Cl Stretch: A weaker absorption band for the C-Cl stretch is expected in the fingerprint

region, typically between 600-800 cm⁻¹.

IV. Safety and Handling
Dimethyl chloromalonate is a corrosive substance that can cause severe skin burns and eye

damage.[1] It should be handled with appropriate personal protective equipment (PPE),

including chemical-resistant gloves, safety goggles, and a lab coat. All manipulations should be

performed in a well-ventilated fume hood. In case of contact, the affected area should be

flushed immediately with copious amounts of water.

V. Conclusion
The physical properties of dimethyl chloromalonate are well-defined and can be reliably

determined using standard laboratory techniques. A thorough understanding of these

properties is indispensable for its safe and effective application in research and development.

The data and methodologies presented in this guide serve as a comprehensive resource for

scientists and professionals working with this important synthetic intermediate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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